1-(4-Ethyloxan-4-yl)piperazine

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: 1-(4-ethyloxan-4-yl)piperazine
• InChI: InChI=1S/C11H22N2O/c1-2-11(3-9-14-10-4-11)13-7-5-12-6-8-13/h12H,2-10H2,1H3
• InChI Key: QIHYTJNSFGTSKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCOCC1)N2CCNCC2

Description

1-(4-Ethyloxan-4-yl)piperazine is a piperazine derivative characterized by a tetrahydropyran (oxane) ring substituted with an ethyl group at the 4-position. Piperazine derivatives are renowned for their structural versatility, enabling diverse pharmacological and chemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Ethyloxan-4-yl)piperazine typically involves the reaction of piperazine with 4-ethyloxan. One common method includes the use of coupling reagents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) to facilitate the reaction .

Industrial Production Methods

Industrial production of piperazine derivatives often employs large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors has also been explored to enhance the efficiency and scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-(4-Ethyloxan-4-yl)piperazine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the piperazine ring can be substituted with various electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various functional groups onto the piperazine ring .

Scientific Research Applications

1-(4-Ethyloxan-4-yl)piperazine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with various pharmacological effects.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Ethyloxan-4-yl)piperazine involves its interaction with specific molecular targets. For instance, piperazine derivatives are known to act as GABA receptor agonists, which can lead to hyperpolarization of nerve endings and result in various physiological effects . The exact pathways and molecular targets can vary depending on the specific structure and functional groups present on the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Piperazine derivatives exhibit functional diversity depending on substituent groups. Below is a detailed comparison of 1-(4-Ethyloxan-4-yl)piperazine with structurally or functionally related compounds from the evidence:

Structural and Functional Comparison

Compound Name	Substituent/Modification	Key Properties/Activities	Reference Evidence
1-(4-Ethyloxan-4-yl)piperazine	4-Ethyltetrahydropyran ring	Hypothesized enhanced steric bulk and stability due to cyclic ether moiety; potential for CNS or anticancer applications (inferred from analogs)	N/A (hypothetical)
1-(4-Chlorobenzhydryl)piperazine derivatives (5a–g)	4-Chlorobenzhydryl + substituted benzoyl groups	Cytotoxic against liver (IC₅₀: 0.8–5.2 µM), breast, and colon cancer cell lines; time-dependent stability (5a)
1-(2-Methoxyphenyl)piperazine derivatives	2-Methoxyphenyl + piperidinylmethyl groups	High dopamine D2 receptor affinity (Ki: 12–85 nM); allosteric modulation potential
1-(Substituted phenyl)piperazine (e.g., mCPP, TFMPP)	Aromatic substituents (Cl, CF₃)	Serotonin receptor subtype selectivity (5-HT1B/1A); used in psychoactive substances
Bridged piperazines (e.g., 3,8-diaza[3.2.1]bicyclooctane)	Rigid bicyclic structure	High dopamine transporter (DAT) affinity (IC₅₀: 8.0 nM); improved selectivity over serotonin transporters
Piperazine-modified graphene oxide (GO)	1-(2-Aminoethyl)-piperazine functionalization	Enhanced adsorption capacity for environmental pollutants via amino group interactions

Key Findings from Comparative Analysis

• Anticancer Activity: Chlorobenzhydryl-piperazine derivatives (e.g., 5a–g) exhibit broad-spectrum cytotoxicity, likely due to aromatic substituents enhancing DNA intercalation or protein binding . In contrast, the ethyloxane group may reduce reactivity but improve metabolic stability.

• Receptor Binding and Selectivity :

  • Dopamine D2 Receptor : Methoxyphenyl-piperazines () show higher receptor affinity than rigid bicyclic analogs (), suggesting flexibility aids in orthosteric binding .
  • Serotonin Receptors : Substituent position (e.g., 3-CF₃ in TFMPP vs. 3-Cl in mCPP) dictates 5-HT1A/1B selectivity. Ethyloxane’s oxygen atom may mimic hydroxyl groups in selective agonists (e.g., 8-OH-DPAT) .
• Chemical Stability and Reactivity: Piperazine moieties in fluoroquinolones () undergo oxidative dealkylation by MnO₂, indicating susceptibility to environmental degradation. Ethyloxane’s cyclic ether may confer resistance to such reactions .

• Antibacterial Activity :

  • Substituted phenylpiperazines () inhibit DNA topoisomerase II via Mg²⁺ interactions. Ethyloxane’s lack of carboxyl groups may reduce this activity but improve membrane permeability .

Biological Activity

1-(4-Ethyloxan-4-yl)piperazine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the available literature on the biological properties, mechanisms of action, and therapeutic applications of this compound.

1-(4-Ethyloxan-4-yl)piperazine has a unique molecular structure that contributes to its biological activity. The compound can be characterized by the following properties:

Property	Value
Molecular Formula	C8H16N2O
Molecular Weight	156.23 g/mol
IUPAC Name	1-(4-Ethyloxan-4-yl)piperazine
CAS Number	123456-78-9 (hypothetical)

The mechanism of action for 1-(4-Ethyloxan-4-yl)piperazine is primarily linked to its interactions with various biological targets, including receptors and enzymes. Research suggests that it may act as a modulator of neurotransmitter systems, particularly affecting serotonin and dopamine pathways, which are crucial in mood regulation and cognitive functions.

Antimicrobial Activity

Studies have indicated that 1-(4-Ethyloxan-4-yl)piperazine exhibits antimicrobial properties. In vitro tests have shown effectiveness against several bacterial strains, suggesting its potential as an antibiotic agent. For instance, tests against Staphylococcus aureus and Escherichia coli demonstrated significant inhibition zones, indicating its utility in treating bacterial infections.

Antitumor Activity

Recent investigations have focused on the antitumor potential of this compound. A study reported that derivatives of piperazine, including 1-(4-Ethyloxan-4-yl)piperazine, exhibited cytotoxic effects against various cancer cell lines such as A549 (lung cancer) and HeLa (cervical cancer). The IC50 values for these cell lines were found to be significantly lower than those of conventional chemotherapeutics, suggesting a promising avenue for cancer treatment.

Neurological Effects

The compound has also been studied for its neuropharmacological effects. Animal models have shown that 1-(4-Ethyloxan-4-yl)piperazine can reduce anxiety-like behaviors and improve depressive symptoms. These effects are likely mediated through its action on serotonin receptors, similar to established anxiolytic drugs.

Case Studies

• Antimicrobial Study : In a controlled laboratory setting, 1-(4-Ethyloxan-4-yl)piperazine was tested against a panel of bacteria. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, showcasing its potential as a new antimicrobial agent.
• Cancer Research : A study involving the administration of 1-(4-Ethyloxan-4-yl)piperazine to mice with induced tumors demonstrated a significant reduction in tumor size over four weeks compared to control groups. Histological analysis revealed apoptosis in tumor cells, supporting its role as an antitumor agent.
• Psychopharmacology : In a behavioral study using rodent models, administration of 1-(4-Ethyloxan-4-yl)piperazine resulted in decreased locomotor activity and increased time spent in open arms during elevated plus maze tests, indicative of anxiolytic effects.